Cas no 100726-00-9 (Benzoic acid, 2-[(4-methyl-2-nitrophenyl)thio]-)

• Product Name: Benzoic acid, 2-[(4-methyl-2-nitrophenyl)thio]-
• CAS No: 100726-00-9
• MF: C₁₄H₁₁NO₄S
• MW: 289.306442499161
• CID: 1126198
• Update Time: 2024-07-27

Benzoic acid, 2-[(4-methyl-2-nitrophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(4-methyl-2-nitrophenyl)thio]-
• 2-(4'-methyl-2'-nitrophenylthio)benzoic acid

• Inchi： 1S/C14H11NO4S/c1-9-6-7-13(11(8-9)15(18)19)20-12-5-3-2-4-10(12)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： AONXLRMVJCBOLL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1SC1=CC=C(C)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 289.04093

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Melting Point: 189-191 °C(Solv: ethanol (64-17-5); water (7732-18-5))
• Boiling Point: 445.0±40.0 °C(Predicted)
• PSA: 80.44
• pka: 3.35±0.36(Predicted)